Cas no 113115-61-0 (1H-Benzimidazole-2-carboxamide,6-chloro-)

• Product Name: 1H-Benzimidazole-2-carboxamide,6-chloro-
• CAS No: 113115-61-0
• MF: C₈H₆ClN₃O
• MW: 195.605740070343
• CID: 130056
• PubChem ID: 18627015
• Update Time: 2025-04-19

1H-Benzimidazole-2-carboxamide,6-chloro- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxamide,6-chloro-
• 1H-Benzimidazole-2-carboxamide,5-chloro-(9CI)
• 6-chloro-1H-benzimidazole-2-carboxamide
• 113115-61-0
• SCHEMBL3064168

• Inchi： 1S/C8H6ClN3O/c9-4-1-2-5-6(3-4)12-8(11-5)7(10)13/h1-3H,(H2,10,13)(H,11,12)
• InChI Key： ZLNNJSSPVHXYLA-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(C(N)=O)=N2

Computed Properties

• Exact Mass: 194.01225
• Monoisotopic Mass: 195.02
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 71.8A^2

Experimental Properties

• PSA: 68.87